Cas no 89543-81-7 (Cyclohexanecarboxaldehyde, 2-propyl-)
89543-81-7 structure
Product Name:Cyclohexanecarboxaldehyde, 2-propyl-
CAS No:89543-81-7
MF:C10H18O
MW:154.249323368073
CID:597082
PubChem ID:71324850
Update Time:2025-04-19
Cyclohexanecarboxaldehyde, 2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxaldehyde, 2-propyl-
- 2-propylcyclohexane-1-carbaldehyde
- 89543-81-7
- DTXSID20754270
-
- Inchi: 1S/C10H18O/c1-2-5-9-6-3-4-7-10(9)8-11/h8-10H,2-7H2,1H3
- InChI Key: ZPEVUJIVBCTNAB-UHFFFAOYSA-N
- SMILES: O=CC1CCCCC1CCC
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Cyclohexanecarboxaldehyde, 2-propyl- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
89543-81-7 (Cyclohexanecarboxaldehyde, 2-propyl-) Related Products
- 26254-92-2(2-Ethyl-3-methylbutanal)
- 6688-11-5(Cyclooctanecarbaldehyde)
- 18459-51-3(Hexanal, 2-butyl-)
- 110-41-8(2-METHYLUNDECANAL)
- 186971-92-6(1,4-Cyclohexanedicarboxaldehyde, trans- (9CI))
- 19009-56-4(2-METHYL-1-DECANAL)
- 16630-91-4(2-Methylheptanal)
- 2043-61-0(cyclohexanecarbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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